Cas no 665023-36-9 (2-(2-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid)
665023-36-9 structure
Product Name:2-(2-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid
CAS No:665023-36-9
MF:C15H10N2O4
MW:282.250903606415
CID:964111
PubChem ID:4915325
Update Time:2025-04-19
2-(2-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid
- 2-(2-carboxyphenyl)-3H-benzimidazole-5-carboxylic acid
- 2-(2-CARBOXYPHENYL)-1H-BENZO[D]IMIDAZOLE-5-CARBOXYLIC ACID
- 665023-36-9
- 2-(2-Carboxyphenyl)-1H-benzimidazole-6-carboxylic acid
- DTXSID90406799
-
- Inchi: 1S/C15H10N2O4/c18-14(19)8-5-6-11-12(7-8)17-13(16-11)9-3-1-2-4-10(9)15(20)21/h1-7H,(H,16,17)(H,18,19)(H,20,21)
- InChI Key: DFKNWFVODJGBSN-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1C1=NC2C=CC(C(=O)O)=CC=2N1)=O
Computed Properties
- Exact Mass: 282.06400
- Monoisotopic Mass: 282.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 103.28000
- LogP: 2.62630
2-(2-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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